Cas no 5465-34-9 (2-Amino-5-methyl-3-nitrobenzoic acid)

• Product Name: 2-Amino-5-methyl-3-nitrobenzoic acid
• CAS No: 5465-34-9
• Molecular Formula: C₈H₈N₂O₄
• Molecular Weight: 196.16012
• MDL: MFCD00031128
• CID: 839627
• PubChem ID: 231984

2-Amino-5-methyl-3-nitrobenzoic acid Properties

Names and Identifiers

• 2-Amino-5-methyl-3-nitrobenzoic acid
• 2-amino-5-methyl-3-nitro-benzoic acid
• 2-amino-3-nitro-5-methylbenzoic acid
• 2-Amino-5-methyl-3-nitro-benzoesaeure
• 5-methyl-3-nitroanthranilic acid
• AC1L5MVZ
• AC1Q2GTH
• AC1Q5AKV
• AR-1D8508
• CTK5A2098
• NSC28975
• SureCN505297
• RRUISNJFUYWQKF-UHFFFAOYSA-N
• NSC-28975
• AKOS016000594
• 2-Amino-5-methyl-3-nitrobenzoicacid
• Benzoic acid, 2-amino-5-methyl-3-nitro-
• SCHEMBL505297
• 5465-34-9
• DTXSID70282957
• DA-04988
• CS-0217051
• EN300-67284

• MDL： MFCD00031128
• InChIKey： RRUISNJFUYWQKF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2O4/c1-4-2-5(8(11)12)7(9)6(3-4)10(13)14/h2-3H,9H2,1H3,(H,11,12)
• SMILES： CC1=CC(=C(C(=C1)[N+](=O)[O-])N)C(=O)O

Computed Properties

• Exact Mass: 196.04844
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.048
• Heavy Atom Count: 14
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 109A^2

Experimental Properties

• PSA: 106.46
• Refractive Index: 1.658
• Boiling Point: 398.3°C at 760 mmHg
• Flash Point: 194.7°C
• Density: 1.482